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Compound of Interest

Compound Name: Pik-75

Cat. No.: B1354059 Get Quote

Pik-75 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the storage, handling, and troubleshooting of Pik-75 to ensure

experimental success.

Frequently Asked Questions (FAQs)
Q1: What is Pik-75 and what is its mechanism of action?

Pik-75 is a potent and selective inhibitor of the p110α isoform of phosphoinositide 3-kinase

(PI3K) and also demonstrates strong inhibitory activity against DNA-dependent protein kinase

(DNA-PK).[1][2] It is cell-permeable and functions by blocking the PI3K/Akt signaling pathway,

which is crucial for cell survival, proliferation, and growth.[2] By inhibiting PI3K, Pik-75 prevents

the phosphorylation of Akt and the activation of downstream effectors like mTORC1.[2] Its

ability to induce apoptosis (programmed cell death) rather than just cell cycle arrest makes it a

subject of interest in cancer research.[1][3]

Q2: How should I store powdered, solid Pik-75?

Solid Pik-75 should be stored at -20°C under desiccating conditions. When stored correctly, the

powder is stable for at least three to four years.[2][4]

Q3: How should I prepare and store Pik-75 stock solutions?
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It is recommended to prepare a concentrated stock solution in 100% dimethyl sulfoxide

(DMSO).[4] This stock solution is stable for extended periods when stored properly. To avoid

degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into

smaller, single-use volumes.[4] For in vivo experiments, working solutions should be prepared

fresh on the day of use.[1]

Q4: What is the solubility of Pik-75?

Pik-75 has poor water solubility.[5][6] It is most commonly dissolved in DMSO, though solubility

values from different suppliers vary.[2][4] It is critical to use fresh, anhydrous DMSO, as

absorbed moisture can significantly reduce the compound's solubility.[4]

Q5: Is Pik-75 stable in aqueous media?

Pik-75 has limited stability in aqueous solutions and in vivo.[3] For this reason, working

solutions for cell culture or in vivo studies should be prepared immediately before use by

diluting the DMSO stock solution into the appropriate aqueous buffer or media.[1][7]

Data Summary Tables
Table 1: Recommended Storage Conditions for Pik-75

Form
Storage
Temperature

Duration
Key
Recommendations

Solid Powder -20°C ≥ 3 years[2][4]

Store under

desiccating

conditions.

Stock Solution (in

DMSO)
-80°C 6 months - 1 year[1][4]

Aliquot to avoid

freeze-thaw cycles;

protect from light.[1][4]

Stock Solution (in

DMSO)
-20°C 1 month[1][4]

Suitable for short-term

storage.[4]

Table 2: In Vitro Inhibitory Activity of Pik-75
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Target IC₅₀ Value Notes

p110α 5.8 nM[1][2]
Primary target; highly selective

over other PI3K isoforms.

DNA-PK 2 nM[1] Potent inhibitor.

p110γ 76 nM[1] Moderate inhibition.

p110δ 510 nM[4] Lower potency.

p110β 1.3 µM[1]
Over 200-fold less potent

compared to p110α.[1]

mTORC1 ~1 µM[1][8] Inhibits downstream signaling.

Table 3: Solubility of Pik-75

Solvent Concentration Recommendations

DMSO 0.25 - 98 mg/mL[2][4]

Recommended for preparing

concentrated stock solutions.

Use fresh, anhydrous DMSO.

[4]

DMF ~0.5 mg/mL[2] An alternative organic solvent.

Water Insoluble[6]
Not suitable for direct

dissolution.

Ethanol Insoluble[6]
Not suitable for direct

dissolution.

Troubleshooting Guides
Problem: My Pik-75 precipitated after I diluted the DMSO stock into my aqueous cell culture

medium.

Cause: This is a common issue known as "salting out" that occurs when a compound that is

highly soluble in an organic solvent is diluted into an aqueous buffer where it has poor
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solubility.[7]

Solution 1 (Immediate Use): For many compounds, the precipitate will redissolve with gentle

mixing.[7] Try vortexing the solution for a few minutes or sonicating it briefly.[7] Gently

warming the solution to 37°C can also help.[7] Ensure the precipitate is fully dissolved before

adding it to your cells or experiment.

Solution 2 (Prevention): Minimize the percentage of DMSO in your final working solution.

While a final concentration of 0.1% DMSO is tolerated by most cell lines, higher

concentrations can cause both solubility issues and cellular toxicity. Always run a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Problem: I am seeing inconsistent or no effect in my cell-based assays.

Cause 1: Compound Degradation: Pik-75 has limited stability in aqueous solutions.[3] If you

prepare a large volume of working solution and use it over several hours, the compound may

be degrading, leading to variable results.

Solution: Prepare your working dilutions fresh from the DMSO stock immediately before

each experiment.[1] Do not store Pik-75 in aqueous media.

Cause 2: Improper Storage: Repeated freeze-thaw cycles of the main DMSO stock can lead

to compound degradation.[4]

Solution: Aliquot your DMSO stock solution into single-use vials upon initial preparation

and store them at -80°C for long-term stability or -20°C for short-term use.[1][4]

Cause 3: Cell Line Sensitivity: Not all cell lines are equally sensitive to PI3K inhibition. The

genetic background of your cells, particularly the status of the PI3K/PTEN pathway, can

dramatically influence the response to Pik-75.[3]

Solution: Confirm the IC₅₀ of Pik-75 in your specific cell line by performing a dose-

response curve. Review literature to ensure you are using an appropriate concentration

range.

Problem: The vial of solid Pik-75 I received appears to be empty.
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Cause: If you ordered a small quantity (e.g., 1 or 5 mg), the compound may be present as a

thin, crystalline film or a small amount of powder at the bottom or in the cap of the vial,

making it difficult to see.[9]

Solution: Do not discard the vial. Assume the full amount of product is present. Prepare your

stock solution by adding the appropriate volume of solvent (e.g., DMSO) directly to the vial to

dissolve the entire contents.[9] Briefly centrifuge the vial before opening to ensure any

material in the cap is collected at the bottom.[9]

Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM Pik-75 Stock
Solution
This protocol is for preparing a standard concentrated stock solution in DMSO.

Materials:

Pik-75 solid (Molecular Weight will be specified by the supplier, e.g., 488.74 g/mol for the

HCl salt form).

Anhydrous, sterile-filtered DMSO.

Sterile microcentrifuge tubes or cryovials.

Methodology:

Preparation: Allow the vial of solid Pik-75 to equilibrate to room temperature before opening

to prevent condensation. Briefly centrifuge the vial to collect all the powder at the bottom.[9]

Calculation: Calculate the volume of DMSO required. For example, to make a 10 mM stock

from 5 mg of Pik-75 (MW: 488.74 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

Volume (L) = 0.005 g / (0.010 mol/L * 488.74 g/mol ) = 0.001023 L = 1023 µL
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Dissolution: Add the calculated volume of DMSO directly to the manufacturer's vial. Cap

tightly and vortex thoroughly for several minutes until the solid is completely dissolved.

Gentle warming (37°C) or brief sonication can be used to aid dissolution if necessary.[7]

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected aliquots

(e.g., 20 µL) in sterile cryovials. Store the aliquots at -80°C for long-term storage (up to 1

year) or -20°C for short-term storage (up to 1 month).[1][4]

Protocol 2: General Method for an In Vitro Cell Viability
Assay (e.g., MTT)
This protocol outlines a typical workflow for assessing the effect of Pik-75 on cell viability.

Methodology:

Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow

them to adhere overnight in a 37°C, 5% CO₂ incubator.

Compound Preparation: On the day of treatment, thaw a single-use aliquot of your 10 mM

Pik-75 DMSO stock. Prepare serial dilutions of the stock solution in your cell culture

medium. It is crucial to prepare these working solutions immediately before use.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Pik-75. Include a "vehicle-only" control (medium

with the highest final concentration of DMSO used) and an "untreated" control.

Incubation: Incubate the plate for the desired duration (e.g., 48-72 hours).[4]

Viability Assessment: After incubation, assess cell viability using a standard method such as

the MTT assay.[4] This involves adding MTT reagent to each well, incubating for 3-4 hours,

and then solubilizing the resulting formazan crystals with a solubilization solution (e.g., 10%

SDS in 0.01 M HCl).[4]

Data Analysis: Read the absorbance on a plate reader at the appropriate wavelength (e.g.,

570 nm).[4] Calculate cell viability as a percentage relative to the vehicle-treated control cells

and plot a dose-response curve to determine the IC₅₀ value.
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Visualizations
Pik-75 Mechanism of Action
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Click to download full resolution via product page

Caption: The PI3K/Akt signaling pathway and the inhibitory action of Pik-75 on the p110α

subunit.

Recommended Experimental Workflow
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Caption: Recommended workflow for handling Pik-75 from receipt to experimental use.
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Troubleshooting Inconsistent Results

Inconsistent or No Effect
in Cell-Based Assay

Is the compound preparation correct?

Was the stock solution
stored correctly (-80°C, aliquoted)?

Yes

Action: Re-prepare stock solution
from fresh powder. Ensure proper

aliquoting and storage.

No

Was the working solution
made fresh before use?

Yes No

Is the assay protocol optimized?

Yes

Action: Always prepare working
solutions immediately before use.
Do not store in aqueous media.

No

Have you run a full
dose-response curve?

Yes

Action: Determine the IC₅₀ for
your specific cell line to find

the optimal concentration range.

No

Is the vehicle control (DMSO)
behaving as expected?

Yes No

Action: Test for DMSO toxicity.
Ensure final concentration is low

(e.g., <0.5%) and consistent.

No

Problem Likely Solved

Yes

Click to download full resolution via product page
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Caption: A logical decision tree for troubleshooting inconsistent experimental results with Pik-
75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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